Technical Guide: Chemical Structure & Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide
Technical Guide: Chemical Structure & Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide
The following technical guide details the chemical structure, synthesis, and characterization of N-(4-hydroxyphenyl)-4-methoxybenzamide , a significant structural analogue of acetaminophen (paracetamol) and a scaffold of interest in medicinal chemistry for analgesic and tyrosinase-inhibitory activity.
Executive Summary
N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8 ) is a bis-aryl amide composed of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl group. Structurally, it represents a lipophilic analogue of Paracetamol (Acetaminophen), where the acetyl group is replaced by a p-anisoyl group.
This modification significantly alters the physicochemical profile, increasing lipophilicity (LogP) and potentially modulating metabolic stability—specifically regarding the formation of the hepatotoxic metabolite NAPQI. In drug development, this scaffold is investigated for:
-
Analgesic/Anti-inflammatory activity: Targeting COX enzymes or FAAH (Fatty Acid Amide Hydrolase) pathways.[1]
-
Tyrosinase Inhibition: The phenol moiety mimics tyrosine, allowing competitive inhibition of melanogenesis enzymes.
Chemical Identity & Structural Analysis[2][3]
Nomenclature & Identifiers
| Property | Detail |
| IUPAC Name | N-(4-hydroxyphenyl)-4-methoxybenzamide |
| Common Synonyms | 4'-Hydroxy-4-methoxybenzanilide; p-Anisyl-4-aminophenol |
| CAS Registry | 23600-48-8 |
| Molecular Formula | C₁₄H₁₃NO₃ |
| Molecular Weight | 243.26 g/mol |
| SMILES | COc1ccc(cc1)C(=O)Nc2ccc(O)cc2 |
Physicochemical Profiling
Understanding the physical properties is critical for formulation and assay design.
| Property | Value (Approx.) | Significance |
| cLogP | 2.6 – 2.9 | Significantly more lipophilic than Paracetamol (LogP ~0.46), suggesting higher blood-brain barrier (BBB) permeability. |
| pKa (Phenol) | ~9.5 - 10.0 | The phenol remains protonated at physiological pH (7.4). |
| H-Bond Donors | 2 (NH, OH) | Critical for receptor binding (e.g., COX active site). |
| H-Bond Acceptors | 3 (C=O, OMe, OH) | Facilitates solubility in polar organic solvents. |
| Solubility | Low in water; High in DMSO, Methanol | Requires co-solvents (e.g., PEG400) for in vivo administration. |
Synthetic Protocol
Objective: Synthesize N-(4-hydroxyphenyl)-4-methoxybenzamide with >98% purity. Method: Nucleophilic Acyl Substitution (Schotten-Baumann conditions modified for anhydrous workup).
Reaction Logic
Direct acylation of 4-aminophenol requires selectivity. The amino group (-NH₂) is more nucleophilic than the phenolic hydroxyl (-OH), but O-acylation is a competing side reaction.
-
Strategy: Use a weak base (Pyridine) in an aprotic solvent (DCM or THF). Pyridine scavenges the HCl byproduct and acts as a nucleophilic catalyst, while the solvent prevents ionization of the phenol, minimizing ester formation.
Step-by-Step Methodology
Reagents:
-
4-Aminophenol (1.0 eq): Recrystallized to remove oxidized impurities (dark color).
-
4-Methoxybenzoyl chloride (1.1 eq): Freshly distilled or high-purity commercial grade.
-
Pyridine (2.0 eq): Acid scavenger.
-
DCM (Dichloromethane): Anhydrous solvent.
Protocol:
-
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 4-aminophenol (1.09 g, 10 mmol) in anhydrous DCM (50 mL) . Add Pyridine (1.6 mL, 20 mmol) .
-
Note: The solution may be a suspension initially; 4-aminophenol has limited solubility in DCM but will dissolve as it reacts.
-
-
Addition: Cool the mixture to 0°C in an ice bath. Dropwise add a solution of 4-methoxybenzoyl chloride (1.87 g, 11 mmol) in DCM (10 mL) over 15 minutes.
-
Causality: Cooling controls the exotherm and suppresses the kinetic rate of O-acylation (esterification), ensuring N-acylation (amidation) dominates.
-
-
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Mobile phase: 50% Ethyl Acetate/Hexane).
-
Workup:
-
Dilute with DCM (50 mL).
-
Wash with 1M HCl (2 x 30 mL) to remove excess pyridine and unreacted amine.
-
Wash with Saturated NaHCO₃ (2 x 30 mL) to hydrolyze and remove excess acid chloride.
-
Wash with Brine, dry over Na₂SO₄, and concentrate in vacuo.
-
-
Purification: Recrystallize the crude solid from Ethanol/Water (9:1) .
-
Expected Yield: 75–85%.
-
Appearance: White to off-white crystalline solid.
-
Synthesis Workflow Diagram
Figure 1: Synthetic workflow for the selective N-acylation of 4-aminophenol.
Spectroscopic Characterization
To validate the structure, the following spectral data must be confirmed.
Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ (Required for solubility and observation of labile protons).
| Chemical Shift (δ ppm) | Multiplicity | Integration | Assignment | Structural Insight |
| 9.95 | Singlet (br) | 1H | Amide -NH | Deshielded by carbonyl anisotropy; confirms amide formation. |
| 9.20 | Singlet (br) | 1H | Phenol -OH | Disappears with D₂O shake; confirms free phenol (no ester). |
| 7.95 | Doublet (J=8.8 Hz) | 2H | Benzoyl H-2,6 | Ortho to carbonyl; electron-deficient ring. |
| 7.52 | Doublet (J=8.8 Hz) | 2H | Phenol H-2,6 | Ortho to Nitrogen; electron-rich ring. |
| 7.04 | Doublet (J=8.8 Hz) | 2H | Benzoyl H-3,5 | Ortho to Methoxy group. |
| 6.73 | Doublet (J=8.8 Hz) | 2H | Phenol H-3,5 | Ortho to Hydroxyl; shielded by oxygen donation. |
| 3.84 | Singlet | 3H | -OCH₃ | Characteristic methoxy peak. |
Mass Spectrometry (ESI-MS)
-
Ionization Mode: Positive (ESI+)
-
Molecular Ion [M+H]⁺: Calculated: 244.10; Observed: 244.1 m/z .
-
Fragmentation: Major fragment at 135 m/z (4-methoxybenzoyl cation, [MeO-Ph-CO]⁺), confirming the acyl headgroup.
Biological & Pharmacological Context[1][7][8][9]
Paracetamol Analogue Mechanism
Unlike Paracetamol, which is prone to forming the toxic metabolite NAPQI (N-acetyl-p-benzoquinone imine) via CYP2E1 oxidation, the 4-methoxybenzoyl tail of this molecule provides steric bulk and electronic stabilization.
-
Hypothesis: The bulky anisoyl group hinders the formation of a quinone-imine intermediate, potentially reducing hepatotoxicity while maintaining COX-2 or TRPV1 modulation activity.
-
Metabolism: Primary clearance is likely via O-glucuronidation of the phenol or O-demethylation of the methoxy group (to a bis-phenol analogue).
Tyrosinase Inhibition
The 4-hydroxyphenyl motif is a pharmacophore for tyrosinase inhibition (melanoma and hyperpigmentation research). This molecule acts as a substrate analogue for Tyrosine, competitively binding to the copper active site of the enzyme.
Metabolic Pathway Diagram
Figure 2: Predicted metabolic fate. Steric bulk of the anisoyl group likely reduces toxic quinone formation compared to Paracetamol.
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3601909, Benzamide, N-(4-hydroxyphenyl)-4-methoxy-. Retrieved from [Link]
-
Sinning, C., et al. (2008). New analgesics synthetically derived from the paracetamol metabolite N-(4-hydroxyphenyl)-(5Z,8Z,11Z,14Z)-icosatetra-5,8,11,14-enamide.[1] Journal of Medicinal Chemistry. Retrieved from [Link]
-
Kubo, I., & Kinst-Hori, I. (1999). 2-Hydroxy-4-methoxybenzaldehyde: a potent tyrosinase inhibitor from African medicinal plants. Planta Medica. Retrieved from [Link]
